4-chloro-N-[2-(1-piperidinyl)ethyl]benzamide

• IUPAC Name: 4-chloro-N-(2-piperidin-1-ylethyl)benzamide
• InChI: InChI=1S/C14H19ClN2O/c15-13-6-4-12(5-7-13)14(18)16-8-11-17-9-2-1-3-10-17/h4-7H,1-3,8-11H2,(H,16,18)
• InChI Key: HQBDFUGKTLJCSU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCNC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H19ClN2O
• Molecular Weight: 266.76 g/mol

Description

4-chloro-N-[2-(1-piperidinyl)ethyl]benzamide is a chemical compound that has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known as cloperastine and is classified as an antitussive agent.

Mechanism of Action

The exact mechanism of action of 4-chloro-N-[2-(1-piperidinyl)ethyl]benzamide is not fully understood. However, it is believed to act on the central nervous system by inhibiting the cough reflex and reducing the sensitivity of the cough receptors. It also has a bronchodilatory effect by relaxing the smooth muscles in the airways. Additionally, it has been shown to have anti-inflammatory effects by inhibiting the release of inflammatory mediators such as histamine and leukotrienes.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce the frequency and intensity of coughing, improve lung function, and reduce airway inflammation. It also has a sedative effect, which can be beneficial in patients with sleep disturbances.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-N-[2-(1-piperidinyl)ethyl]benzamide in lab experiments include its well-established synthesis method, its known mechanism of action, and its potential therapeutic applications. However, its limitations include its potential side effects, its narrow therapeutic index, and its limited availability.

Future Directions

There are several future directions for the research of 4-chloro-N-[2-(1-piperidinyl)ethyl]benzamide. These include the development of more potent and selective analogs, the investigation of its potential use in other medical conditions such as chronic obstructive pulmonary disease (COPD), and the exploration of its potential use in combination with other drugs for enhanced therapeutic effects.
Conclusion
In conclusion, this compound is a chemical compound that has been extensively studied for its potential therapeutic applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the treatment of various medical conditions.

Scientific Research Applications

4-chloro-N-[2-(1-piperidinyl)ethyl]benzamide has been studied for its potential therapeutic applications in various medical conditions such as cough, asthma, and allergic rhinitis. It has been shown to have antitussive, bronchodilatory, and anti-inflammatory effects.